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Compound of Interest

Compound Name: 2-Methyl-1-nonene

Cat. No.: B1345651

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for 2-Methyl-1-nonene, including operational and disposal plans.

Chemical and Physical Properties

Property

Value

Molecular Formula

C10H20[1]

Molecular Weight 140.27 g/mol [1][2]

Appearance Colorless, clear liquid

Odor Gasoline-like

Boiling Point 100 °C at 68 mmHg([2]

Flash Point 46.1 °C (115.0 °F) - closed cup[2]
Density 0.745 g/mL at 25 °C[2]

Solubility Insoluble in water; Soluble in alcohols

Hazard Summary
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2-Methyl-1-nonene is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1] It may be fatal if swallowed and enters the airways.

Hazard GHS Classification
Flammability Flammable liquid and vapor (Category 3)[1]
Skin Corrosion/Irritation Causes skin irritation (Category 2)

Causes serious eye irritation (Category 2) /

Eye Damage/Irritation )
Causes serious eye damage (Eye Dam. 1)[1][2]

May be fatal if swallowed and enters airways

Aspiration Hazard
(Category 1)

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling 2-Methyl-1-

nonene.
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye Protection

Safety goggles or a face
shield.[2]

To protect against splashes
and vapors that can cause

serious eye irritation.

Hand Protection

Impervious, chemical-resistant

gloves (e.g., Nitrile, Neoprene).

To prevent skin contact which
can cause irritation. Inspect
gloves for integrity before each

use.[3]

Skin and Body Protection

Impervious protective clothing,
such as a lab coat or chemical-
resistant suit, and protective

boots if necessary.

To prevent skin contact with

the chemical.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
respirator (half or full
facepiece, self-contained
breathing apparatus, or
supplied air respirator)
approved under appropriate
government standards should

be used.

To prevent inhalation of

vapors.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is paramount to ensure safety during the handling of

2-Methyl-1-nonene.
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Workflow for Handling 2-Methyl-1-nonene

Preparation Handling Post-Handling

Work in a well-ventilated area (fume hood). Wear appropriate PPE (gloves, goggles, lab coat). Wash hands and face thoroughly after handling.

cluster_prep

' ' ' '

Ensure safety shower and eye wash station are accessible.

Keep container tightly closed when not in use. Store in a cool, dark, and well-ventilated place. cluster_handling

' ' '

Ground and bond container and receiving equipment.

'

Avoid contact with skin, eyes, and clothing.

Remove all ignition sources.

Store locked up and away from incompatible materials. cluster_after

Use non-sparking tools and -proof i |

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Methyl-1-nonene.

Disposal Plan

Proper disposal of 2-Methyl-1-nonene and any contaminated materials is essential to prevent
environmental contamination and ensure safety.

Waste Collection:
o Collect waste in a suitable, labeled, and tightly sealed container.

» Do not mix with other waste streams unless compatibility is confirmed.
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Disposal Method:

Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[4]

Offer surplus and non-recyclable solutions to a licensed disposal company.

Do not allow the product to enter drains, waterways, or the soil.[4]

Contaminated packaging should be disposed of as an unused product.

Disposal Plan for 2-Methyl-1-nonene

Waste Collection Disposal Environmental Protection

Collect in a labeled, sealed container. Consult institutional EHS for guidance. Prevent entry into drains and waterways. cluster_collection

\ 4 \ 4 A4 Y

Do not mix with incompatible waste. Engage a licensed disposal company. Dispose of contaminated packaging as unused product. cluster_disposal

\ 4 \

Follow all local, regional, and national regulations. cluster_prevention

Click to download full resolution via product page

Caption: A logical flow for the proper disposal of 2-Methyl-1-nonene and its waste.

Emergency Procedures

First-Aid Measures
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Exposure Route First-Aid Procedure

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. Get medical

advice/attention if you feel unwell.

Take off immediately all contaminated clothing.
) Wash with plenty of water. If skin irritation
Skin Contact _ _ _
occurs, get medical advice or attention. Wash

contaminated clothing before reuse.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice or attention.

Immediately call a POISON CENTER or doctor.

Ingestion . " .
Do NOT induce vomiting. Rinse mouth.

Spill and Leak Management

Evacuate the area and eliminate all ignition sources.[3]

Use appropriate PPE, including extra personal protective equipment like a self-contained
breathing apparatus for large spills.[4]

Contain the spill with inert absorbent material such as dry sand.[4]

Collect the absorbed material into an airtight container for disposal.

Use spark-proof tools and explosion-proof equipment during cleanup.

Experimental Protocols

The safety data sheets and product information documents reviewed for the creation of this
guide do not cite specific experimental protocols with detailed methodologies. The information
provided is based on standardized safety assessments for chemical products. Researchers
should consult relevant literature and established laboratory procedures for experimental
applications of 2-Methyl-1-nonene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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